Arctiol

• CAS RN: 36061-11-7
• Molecular Formula: C15H26O2
• Molecular Weight: 238.37 g/mol
• IUPAC Name: (2S,3S,4aS,8aR)-3-(2-hydroxypropan-2-yl)-8a-methyl-5-methylidene-1,2,3,4,4a,6,7,8-octahydronaphthalen-2-ol
• InChI: InChI=1S/C15H26O2/c1-10-6-5-7-15(4)9-13(16)12(8-11(10)15)14(2,3)17/h11-13,16-17H,1,5-9H2,2-4H3/t11-,12-,13-,15+/m0/s1
• InChI Key: WCAXUHZTOKKFKQ-PWNZVWSESA-N
• Isomeric SMILES: C[C@]12CCCC(=C)[C@@H]1C[C@@H]([C@H](C2)O)C(C)(C)O
• SMILES: CC12CCCC(=C)C1CC(C(C2)O)C(C)(C)O
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: Arctiol

Description

Arctiol is a compound derived from Juniperus brevifolia. It has antiproliferative activity against the HeLa, A-549 and MCF-7 cancer cell lines.

Scientific Research Applications

Green Chemistry Initiatives

• The ARC Special Research Centre for Green Chemistry at Monash University focuses on chemical sciences, including the potential applications of compounds like Arctiol, to address global challenges such as climate change and clean energy provision. This approach emphasizes environmentally sustainable and public-beneficial chemical research (Hearn, 2008).

Bioactive Compound Research

• A study discovered Arctiol, a known compound, in Juniperus brevifolia leaves, marking its first report in the Juniperus genus. This research highlights the potential of Arctiol in antimicrobial and cytotoxic activities, suggesting its possible applications in cancer treatment and antimicrobial therapies (Moujir et al., 2011).

Data Management and Collaboration

• The Annotated Research Context (ARC) concept, applied in life sciences, can support research involving compounds like Arctiol by facilitating the sharing and analysis of large data sets. This aids in capturing the complete research cycle, enhancing collaborative efforts, and ensuring data is in line with FAIR principles (Venn et al., 2021).

Application in Nanotechnology and Optics

• Anti-reflective coatings (ARCs), which have seen extensive research and development, are a potential area where Arctiol, if possessing relevant properties, could be applied. The evolution of ARCs, driven by optical, biological, and nanotechnological research, underscores the potential interdisciplinary applications of compounds like Arctiol (Raut et al., 2011).